Cas no 110374-70-4 (N~1~-isopropyl-L-leucinamide)

• Product Name: N~1~-isopropyl-L-leucinamide
• CAS No: 110374-70-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 1193194
• PubChem ID: 10012377
• Update Time: 2025-06-10

N~1~-isopropyl-L-leucinamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-4-methyl-N-(1-methylethyl)-, (2S)-
• N~1~-isopropyl-L-leucinamide
• F2147-1610
• (2S)-2-amino-4-methyl-N-propan-2-ylpentanamide
• S-2-Amino-4-methylpentanoic acid isopropylamide
• AKOS010391503
• (S)-2-Amino-N-isopropyl-4-methylpentanamide
• S 2-Amino-4-methyl-pentanoic acid isopropylamide
• SCHEMBL18774984
• 110374-70-4
• A1-03633
• (2S)-2-amino-4-methyl-N-(propan-2-yl)pentanamide

• Inchi： 1S/C9H20N2O/c1-6(2)5-8(10)9(12)11-7(3)4/h6-8H,5,10H2,1-4H3,(H,11,12)/t8-/m0/s1
• InChI Key： AEIHZGOSMYYCAH-QMMMGPOBSA-N
• SMILES： O=C([C@H](CC(C)C)N)NC(C)C

Computed Properties

• Exact Mass: 172.1577
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N~1~-isopropyl-L-leucinamide

Recent Advances in the Study of N~1~-Isopropyl-L-Leucinamide (CAS: 110374-70-4) in Chemical Biology and Pharmaceutical Research

The compound N~1~-isopropyl-L-leucinamide (CAS: 110374-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive peptides and its potential as a modulator of protein-protein interactions, which are critical in various disease pathways.

One of the most notable advancements in the study of N~1~-isopropyl-L-leucinamide is its application in the development of novel peptide-based therapeutics. Researchers have demonstrated that this compound can serve as a building block for the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but exhibit enhanced stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of N~1~-isopropyl-L-leucinamide into a series of peptidomimetics designed to target the p53-MDM2 interaction, a well-known pathway in cancer therapeutics. The study revealed that these modified peptides exhibited improved binding affinity and selectivity compared to their natural counterparts.

In addition to its role in peptide synthesis, N~1~-isopropyl-L-leucinamide has also been investigated for its potential as a standalone therapeutic agent. Recent in vitro and in vivo studies have shown that this compound possesses anti-inflammatory and neuroprotective properties. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that N~1~-isopropyl-L-leucinamide could inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary animal studies have indicated that this compound may cross the blood-brain barrier, opening avenues for its use in neurodegenerative disorders like Alzheimer's disease.

The synthesis and scalability of N~1~-isopropyl-L-leucinamide have also been areas of active research. A recent breakthrough published in Organic Process Research & Development described a novel, cost-effective method for the large-scale production of this compound using green chemistry principles. The new synthetic route not only improved yield and purity but also reduced the environmental impact associated with traditional methods. This development is particularly significant for the pharmaceutical industry, as it addresses one of the key challenges in the commercialization of peptide-based drugs—scalable and sustainable production.

Despite these promising findings, several challenges remain in the development of N~1~-isopropyl-L-leucinamide as a therapeutic agent. For example, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), require further optimization to enhance its clinical applicability. Additionally, more extensive toxicological studies are needed to ensure its safety profile. Nevertheless, the growing body of research underscores the potential of this compound as a versatile tool in drug discovery and development.

In conclusion, N~1~-isopropyl-L-leucinamide (CAS: 110374-70-4) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its dual role as a peptide-building block and a potential therapeutic agent highlights its versatility and utility. Future research should focus on addressing the remaining challenges, such as optimizing its ADME properties and conducting comprehensive toxicological assessments, to fully realize its therapeutic potential. The ongoing advancements in this area underscore the importance of continued investment in the study of this and related compounds.